Cas no 5719-35-7 (Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)-)

Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)- structure
5719-35-7 structure
Product Name:Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)-
CAS No:5719-35-7
MF:C18H22N2O4S
MW:362.443283557892
CID:386900
PubChem ID:1106303
Update Time:2025-04-19

Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)-
    • acetamide, 2-[(4-ethoxyphenyl)(methylsulfonyl)amino]-N-(4-methylphenyl)-
    • 2-(4-ethoxy-N-methylsulfonylanilino)-N-(4-methylphenyl)acetamide
    • SMR000515356
    • CCG-298595
    • CHEMBL1612466
    • MLS001205130
    • BIM-0029060.P001
    • CBMicro_028836
    • Oprea1_731318
    • AB00094577-01
    • DTXSID00360378
    • HMS2847L18
    • Oprea1_309640
    • 2-[(4-Ethoxy-phenyl)-methanesulfonyl-amino]-N-p-tolyl-acetamide
    • 5719-35-7
    • Inchi: 1S/C18H22N2O4S/c1-4-24-17-11-9-16(10-12-17)20(25(3,22)23)13-18(21)19-15-7-5-14(2)6-8-15/h5-12H,4,13H2,1-3H3,(H,19,21)
    • InChI Key: QTCQFVCPRYOSOW-UHFFFAOYSA-N
    • SMILES: S(C)(N(C1C=CC(=CC=1)OCC)CC(NC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 362.13016
  • Monoisotopic Mass: 362.130028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • PSA: 75.71
  • LogP: 2.7
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD